Cas no 144424-76-0 (2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI))

2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI) structure
144424-76-0 structure
Product name:2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI)
CAS No:144424-76-0
MF:C19H23NO4
MW:329.39022564888
CID:195775
PubChem ID:126832

2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI)
    • 2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(...
    • 4-benzyl-3-(4-methoxy-6-methylcyclohex-3-ene-1-carbonyl)-1,3-oxazolidin-2-one
    • (4S)-4-benzyl-3-{[(1S,6S)-4-methoxy-6-methylcyclohex-3-en-1-yl]carbonyl}-1,3-oxazolidin-2-one
    • 2-Oxazolidinone, 3-((4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl)-4-(phenylmethyl)-, (1S-(1alpha(R*),6beta))-
    • 4-Benzyl-3-((1-methoxy-5-methylcyclohexen-4-yl)carbonyl)-2-oxazolidinone
    • 4-Bmco
    • DTXSID60932313
    • 144424-76-0
    • (4S)-4-benzyl-3-[(1S,6S)-4-methoxy-6-methylcyclohex-3-ene-1-carbonyl]-1,3-oxazolidin-2-one
    • (4S)-4-Benzyl-3-[(4S,5S)-(1-methoxy-5-methylcyclohexen-4-yl)carbonyl]-2-oxazolidinone
    • Inchi: InChI=1S/C19H23NO4/c1-13-10-16(23-2)8-9-17(13)18(21)20-15(12-24-19(20)22)11-14-6-4-3-5-7-14/h3-8,13,15,17H,9-12H2,1-2H3
    • InChI Key: LGATTXCNGCTFBM-UHFFFAOYSA-N
    • SMILES: COC1=CCC(C(N2C(=O)OCC2CC2C=CC=CC=2)=O)C(C)C1

Computed Properties

  • Exact Mass: 329.16279
  • Monoisotopic Mass: 329.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84

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